Cas no 403499-85-4 (2-(5-acetyl-2-methoxyphenyl)acetonitrile)

2-(5-Acetyl-2-methoxyphenyl)acetonitrile is a versatile chemical intermediate with a molecular formula of C₁₁H₁₁NO₂. It features a methoxy-substituted aromatic ring and an acetyl group at the 5-position, along with an acetonitrile moiety, making it valuable for synthetic applications in pharmaceuticals and fine chemicals. The compound's structural characteristics enable its use in the synthesis of heterocyclic compounds and as a precursor for bioactive molecules. Its high purity and stability under standard conditions ensure reliable performance in organic reactions, including nucleophilic substitutions and cyclizations. The presence of both electron-donating (methoxy) and electron-withdrawing (acetyl) groups enhances its reactivity in targeted transformations, offering flexibility in complex molecular constructions.

2-(5-acetyl-2-methoxyphenyl)acetonitrile structure

403499-85-4 structure

Product Name:2-(5-acetyl-2-methoxyphenyl)acetonitrile

CAS No:403499-85-4

MF:C₁₁H₁₁NO₂

MW:189.210542917252

CID:325903

PubChem ID:2454954

Update Time:2025-07-02

2-(5-acetyl-2-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- Benzeneacetonitrile,5-acetyl-2-methoxy-
- 2-(5-acetyl-2-methoxyphenyl)acetonitrile
- Benzeneacetonitrile, 5-acetyl-2-methoxy- (9CI)
- 403499-85-4
- (5-acetyl-2-methoxyphenyl)acetonitrile
- EN300-11582
- SCHEMBL335266
- FT-0712151
- Benzeneacetonitrile,5-acetyl-2-methoxy-(9ci)
- AKOS000118429
- CS-0223559
- DTXSID40368732
- Inchi： 1S/C11H11NO2/c1-8(13)9-3-4-11(14-2)10(7-9)5-6-12/h3-4,7H,5H2,1-2H3
- InChI Key： VPXDJSHZSNQEKJ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(C)=O)=CC=1CC#N

Computed Properties

Exact Mass: 189.078978594g/mol
Monoisotopic Mass: 189.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 50.1Å²

2-(5-acetyl-2-methoxyphenyl)acetonitrile Pricemore >>

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TRC	B402370-25mg	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4		25mg	$ 50.00	2022-06-07
TRC	B402370-50mg	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4		50mg	$ 70.00	2022-06-07
TRC	B402370-250mg	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4		250mg	$ 275.00	2022-06-07
Enamine	EN300-11582-0.05g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	0.05g	$64.0	2023-02-09
Enamine	EN300-11582-0.1g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	0.1g	$83.0	2023-02-09
Enamine	EN300-11582-0.25g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	0.25g	$116.0	2023-02-09
Enamine	EN300-11582-0.5g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	0.5g	$218.0	2023-02-09
Enamine	EN300-11582-1.0g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	1.0g	$314.0	2023-02-09
Enamine	EN300-11582-2.5g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	2.5g	$614.0	2023-02-09
Enamine	EN300-11582-5.0g	2-(5-acetyl-2-methoxyphenyl)acetonitrile	403499-85-4	95%	5.0g	$908.0	2023-02-09